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Compound of Interest

Compound Name: 5-Nitrobenzo[d]isoxazol-3-ol

Cat. No.: B1601002

A Guide to the Spectroscopic Analysis of 5-
Nitrobenzo[d]isoxazol-3-ol
Abstract

This technical guide provides a comprehensive exploration of the spectroscopic
characterization of 5-Nitrobenzo[d]isoxazol-3-ol (CAS No: 36238-80-9; Molecular Formula:
C7HaN20a4).[1] As a specialized heterocyclic compound, its structural verification is paramount
for its application in research and drug development. This document details the theoretical
underpinnings and practical methodologies for analyzing this molecule using Nuclear Magnetic
Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).
While experimental spectra for this specific compound are not widely published, this guide
synthesizes data from analogous structures and foundational spectroscopic principles to
present a robust, predictive analysis. It is designed to equip researchers, scientists, and drug
development professionals with the expertise to confidently identify and characterize this
molecule.

Molecular Structure and Isomerism

5-Nitrobenzo[d]isoxazol-3-ol is a fused bicyclic system consisting of a benzene ring and an
isoxazole ring. The placement of the nitro group at the 5-position and a hydroxyl group at the 3-
position dictates its chemical and spectral properties. A crucial aspect to consider is the
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potential for tautomerism, where the compound can exist in equilibrium between the -ol form (3-
hydroxy) and the -one form (isoxazol-3(2H)-one). The spectroscopic data, particularly from
NMR and IR, will provide insights into the predominant tautomer under analytical conditions.
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5-Nitrobenzo[d]isoxazol-3-ol

Figure 1: Chemical Structure of 5-Nitrobenzo[d]isoxazol-3-ol.
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Spectroscopic Analysis Workflow

Compoun_d_ Sy_nthe5|s Figure 3: Integrated workflow for structural elucidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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